(2Z)-2-Cyano-2-[5-ethyl-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide

• IUPAC Name: (2Z)-2-cyano-2-[5-ethyl-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H20FN3O2S/c1-2-19-21(28)26(17-10-8-16(23)9-11-17)22(29-19)18(14-24)20(27)25-13-12-15-6-4-3-5-7-15/h3-11,19H,2,12-13H2,1H3,(H,25,27)/b22-18-
• InChI Key: NFEJPXDFKCSRDH-PYCFMQQDSA-N
• Canonical SMILES: CCC1C(=O)N(C(=C(C#N)C(=O)NCCC2=CC=CC=C2)S1)C3=CC=C(C=C3)F
• Isomeric SMILES: CCC1C(=O)N(/C(=C(\C#N)/C(=O)NCCC2=CC=CC=C2)/S1)C3=CC=C(C=C3)F
• Molecular Formula: C22H20FN3O2S
• Molecular Weight: 409.5 g/mol

Description

(2Z)-2-Cyano-2-[5-ethyl-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C22H20FN3O2S and its molecular weight is 409.48. The purity is usually 95%.
BenchChem offers high-quality (2Z)-2-Cyano-2-[5-ethyl-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-2-Cyano-2-[5-ethyl-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Thiazolidinone derivatives and related compounds have been extensively studied for their biological activities. For instance, the synthesis of novel thiazolidinone derivatives has been reported with significant anti-inflammatory activity (K. Sunder & Jayapal Maleraju, 2013). These findings highlight the potential of such compounds in the development of new anti-inflammatory agents.

Crystal Structure and Chemical Analysis

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been described, providing insights into the molecular configuration and potential interactions that could influence biological activity (Aleksei N. Galushchinskiy, P. Slepukhin, & K. Obydennov, 2017). Understanding these structures is crucial for the rational design of compounds with desired biological properties.

Antitumor and Antimicrobial Activities

Several studies have explored the antitumor and antimicrobial activities of thiazolidinone derivatives. For example, compounds synthesized from 2-cyanoacetamide derivatives have demonstrated promising inhibitory effects on various cancer cell lines, indicating their potential as antitumor agents (M. Albratty, K. El-Sharkawy, & Shamsher Alam, 2017). Additionally, the synthesis of innovative heterocycles incorporating a thiadiazole moiety has shown insecticidal activity, suggesting applications in pest control (A. Fadda, M. Salam, E. Tawfik, E. Anwar, & H. Etman, 2017).